2-Bromo-3,5-difluorobenzoic acid

• IUPAC Name: 2-bromo-3,5-difluorobenzoic acid
• InChI: InChI=1S/C7H3BrF2O2/c8-6-4(7(11)12)1-3(9)2-5(6)10/h1-2H,(H,11,12)
• InChI Key: KBOFTBQUYXDFEF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)Br)F)F
• Molecular Formula: C7H3BrF2O2
• DSSTOX Substance ID: DTXSID70464074
• Molecular Weight: 237.00 g/mol
• CAS RN: 651027-01-9

Description

2-Bromo-3,5-difluorobenzoic acid is a chemical compound with the molecular formula C7H3BrF2O2 and a molecular weight of 237. It is a white to yellow solid at room temperature.

Molecular Structure Analysis

The InChI code for 2-Bromo-3,5-difluorobenzoic acid is 1S/C7H3BrF2O2/c8-6-4(7(11)12)1-3(9)2-5(6)10/h1-2H,(H,11,12). This indicates that the molecule consists of a benzene ring with bromo, difluoro, and carboxylic acid functional groups attached.

Scientific Research Applications

Chemical Synthesis

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Proteomics Research

. Proteomics is the large-scale study of proteins, particularly their structures and functions. .

Dopamine Neurotransmission Modulation

. It’s possible that 2-Bromo-3,5-difluorobenzoic acid could have similar applications, but further research would be needed to confirm this.

Environmental Analysis

. . It’s possible that 2-Bromo-3,5-difluorobenzoic acid could be used in a similar manner.

Safety and Hazards

2-Bromo-3,5-difluorobenzoic acid is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

A similar compound, 4-bromo-2,5-difluorobenzoic acid, has been reported to function as a dopaminergic stabilizer .

Mode of Action

It is known that brominated benzoic acids can participate in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

It is known that brominated benzoic acids can participate in suzuki–miyaura (sm) cross-coupling reactions . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Bromo-3,5-difluorobenzoic acid. Spillage is unlikely to penetrate the soil .

Q & A

Q1: What is the significance of 2-bromo-3,5-difluorobenzoic acid in the context of the research paper?

A1: The research paper focuses on demonstrating the versatility of 1,3-difluorobenzene as a starting material for synthesizing various multi-substituted benzene derivatives. 2-Bromo-3,5-difluorobenzoic acid serves as a key intermediate in this synthesis scheme. The paper describes its synthesis from (2,6-difluorophenyl)triethylsilane through a series of steps involving selective deprotonation, halogenation, and a halogen migration reaction. [] Ultimately, the synthesis of 2-bromo-3,5-difluorobenzoic acid demonstrates the effectiveness of the presented methodology for achieving regiocontrol in multi-step synthesis of complex molecules. []

Q2: Could you elaborate on the synthetic route to 2-bromo-3,5-difluorobenzoic acid described in the paper?

A2: The synthesis of 2-bromo-3,5-difluorobenzoic acid starts with (2,6-difluorophenyl)triethylsilane. This compound undergoes a series of deprotonation and halogenation reactions to introduce bromine atoms at specific positions on the ring. Notably, a key step involves a base-mediated halogen migration, where a bromine atom shifts from the 4-position to the 2-position, ultimately leading to the formation of 3,4-dibromo-2,6-difluorophenyltriethylsilane. [] This intermediate is then further reacted to selectively remove one bromine atom and introduce a carboxyl group, ultimately yielding the target compound, 2-bromo-3,5-difluorobenzoic acid. []